Cas no 1806136-25-3 (Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806136-25-3
• MF: C₁₀H₉BrF₃NO₄
• MW: 344.081972837448
• CID: 4830605
• Update Time: 2025-10-31

Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H9BrF3NO4/c1-2-18-9(17)7-5(4-11)3-6(16)8(15-7)19-10(12,13)14/h3,16H,2,4H2,1H3
• InChI Key： HXDOCQNMDLVJCG-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(N=C1C(=O)OCC)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.1
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate

Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806136-25-3)

Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806136-25-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a hydroxy group, and a trifluoromethoxy substituent, all of which contribute to its potential therapeutic applications and biological activities.

The bromomethyl group in the molecule serves as a reactive site for various chemical transformations, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the hydroxy group enhances the compound's solubility and reactivity, while the trifluoromethoxy substituent imparts unique electronic and steric properties that can influence its biological activity. These features collectively make Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate an intriguing candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate has also shown promise in neurodegenerative disorders. A study published in *Neuropharmacology* demonstrated that the compound can protect neurons from oxidative stress and reduce neuroinflammation, which are key factors in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have neuroprotective properties that could be harnessed for therapeutic benefit.

The pharmacokinetic profile of Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate has also been investigated. Research conducted by a team at the University of California, San Francisco, revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It was found to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for developing effective drug formulations.

Furthermore, the safety profile of Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate has been evaluated in preclinical studies. Toxicity assessments conducted in animal models showed that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. This favorable safety profile supports its potential for further clinical development.

In conclusion, Ethyl 3-(bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806136-25-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic and safety profiles, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and potential clinical uses.